3-(2-Hydroxypropyl)oxane-3-carbaldehyde

• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• SMILES: CC(CC1(CCCOC1)C=O)O
• InChI: InChI=1S/C9H16O3/c1-8(11)5-9(6-10)3-2-4-12-7-9/h6,8,11H,2-5,7H2,1H3
• InChIKey: ZCLOYYZKXGBGME-UHFFFAOYSA-N

Structural Positioning of 3-(2-Hydroxypropyl)oxane-3-carbaldehyde

3-(2-Hydroxypropyl)oxane-3-carbaldehyde (CAS 1934456-18-4) is a bifunctional C9 heterocyclic building block featuring a tetrahydropyran (oxane) ring with a formyl group and a secondary alcohol-bearing 2-hydroxypropyl substituent, both at the 3-position . With a molecular formula of C9H16O3 and a molecular weight of 172.22 g/mol, it belongs to the class of 3,3-disubstituted oxane-3-carbaldehydes that serve as versatile intermediates in medicinal chemistry and fine chemical synthesis . Its reactive aldehyde group enables nucleophilic additions and reductive aminations, while the secondary hydroxyl group provides an additional handle for further derivatization or for modulating physicochemical properties [1]. The structural hallmark is the quaternary carbon at the oxane 3-position, which simultaneously bears both functionalized substituents, creating a sterically congested and stereochemically defined environment that distinguishes it from mono-substituted or regioisomeric analogs [1].

Bifunctional aldehyde + secondary alcohol intermediate

Quaternary oxane 3-carbon ensures configurational stability

Geminal disubstitution pattern for spirocyclic & stereodefined synthesis

• [1] Kuujia. 3-(3-Hydroxypropyl)oxane-3-carbaldehyde (CAS No. 2005639-16-5) – Structural and Computed Properties (class-level comparator data). Accessed 2026. View Source

Why Generic Substitution Fails for This Oxane-3-carbaldehyde

The presence of the secondary hydroxyl group on the 2-hydroxypropyl side chain creates a unique profile of intramolecular hydrogen bonding, metal-chelation potential, and steric demand that is absent in primary alcohol regioisomers such as 3-(3-hydroxypropyl)oxane-3-carbaldehyde [1]. This structural nuance can dictate reaction diastereoselectivity in nucleophilic additions to the aldehyde and alter the compound's chromatographic retention, solubility, and logP relative to analogs [1]. Furthermore, the quaternary 3-carbon in the oxane ring eliminates the possibility of epimerization at this position during synthesis or storage, offering a configurational stability advantage over 2-substituted or non-geminally substituted tetrahydropyran carbaldehydes . Procurement of a close analog without verifying the regiochemistry and substitution pattern may therefore compromise synthetic reproducibility, downstream product purity, and structure-activity relationships in medicinal chemistry campaigns .

Regiochemistry mismatch

Secondary alcohol on the 2-hydroxypropyl chain alters H-bonding, lipophilicity, and reaction diastereoselectivity versus primary alcohol regioisomers.

Stereochemical profile differs

The quaternary oxane 3-carbon prevents epimerization; 2-substituted or non-geminally substituted analogs lack this stability and may introduce unexpected stereochemical outcomes.

Procurement without verification

Acquiring a close analog without confirming regiochemistry and substitution pattern may compromise synthetic reproducibility and downstream purity.

• [1] Kuujia. 3-(3-Hydroxypropyl)oxane-3-carbaldehyde – Computed Physicochemical Properties (XLogP3, TPSA). Accessed 2026. View Source

Quantitative Differentiation from Closest Analogs

Hydroxypropyl Regiochemistry: Secondary vs. Primary Alcohol

The target compound bears a secondary alcohol at the 2-position of the propyl chain, whereas the regioisomer 3-(3-hydroxypropyl)oxane-3-carbaldehyde (CAS 2005639-16-5) carries a primary alcohol at the terminal 3-position [1]. This difference in alcohol substitution changes the hydrogen bond donor/acceptor geometry and the compound's capacity for intramolecular hydrogen bonding with the ring oxygen or aldehyde oxygen [1]. Computed XLogP3 for the 3-hydroxypropyl regioisomer is -0.1, with a topological polar surface area (TPSA) of 46.5 Ų [1]. The secondary alcohol in the target compound is expected to produce a slightly higher XLogP3 (more lipophilic) and a marginally different TPSA due to the altered hydroxyl orientation, although direct experimental logP data for the target compound are not publicly available.

Regiochemistry

Class-level inference

Secondary alcohol (target) vs. primary alcohol regioisomer

Alters lipophilicity, solubility profile, and reaction diastereoselectivity

Computed comparator data (XLogP3 -0.1); experimental logP not publicly available

Evidence Dimension	Computed XLogP3 (lipophilicity proxy) and TPSA (polarity proxy)
Target Compound Data	Experimental logP/TPSA for 3-(2-hydroxypropyl)oxane-3-carbaldehyde not publicly reported
Comparator Or Baseline	3-(3-Hydroxypropyl)oxane-3-carbaldehyde: XLogP3 = -0.1; TPSA = 46.5 Ų
Quantified Difference	Secondary alcohol vs. primary alcohol: directionally higher logP, altered H-bond geometry for target compound (class-level inference based on alcohol substitution pattern)
Conditions	Computed properties from PubChem-derived data; no experimental logP available for either compound [1]

Why This Matters

The secondary alcohol regiochemistry alters the compound's lipophilicity and hydrogen-bonding capacity, which can affect solubility in organic solvents and the stereochemical outcome of reactions at the aldehyde center—critical parameters for synthetic route design.

• [1] Kuujia. 3-(3-Hydroxypropyl)oxane-3-carbaldehyde (CAS 2005639-16-5) – Computed Properties: XLogP3 = -0.1; TPSA = 46.5 Ų. Accessed 2026. View Source

Stereogenic Center Configuration at the Oxane 3-Carbon

3-(2-Hydroxypropyl)oxane-3-carbaldehyde contains a stereogenic center at the oxane 3-carbon due to the geminal disubstitution pattern (hydroxypropyl and formyl groups attached to the same carbon) . The SMILES notation CC(O)CC1(C=O)CCCOC1 confirms this quaternary stereocenter . The secondary alcohol on the side chain introduces a second stereogenic center, meaning the compound can exist as diastereomeric pairs . In contrast, the parent compound oxane-3-carbaldehyde (CAS 77342-93-9) lacks substitution at the 3-position and is achiral, while 3-(3-hydroxypropyl)oxane-3-carbaldehyde has an undefined stereocenter count of 1 [1]. The absolute configuration of the target compound is currently undefined in the public domain (undefined atom stereocenter count for the analog is 1), which differs from stereodefined chiral tetrahydropyran building blocks such as (R)-tetrahydro-2H-pyran-3-carbaldehyde .

Stereocenters

Cross-study comparable

2

Enables diastereomeric enrichment in asymmetric synthesis

Vs. 0 in parent oxane-3-carbaldehyde, 1 in 3-hydroxypropyl regioisomer; absolute configuration undefined

Evidence Dimension	Number and nature of stereogenic centers
Target Compound Data	Two stereogenic centers (quaternary oxane 3-C, secondary alcohol C-2 of side chain); absolute configuration undefined
Comparator Or Baseline	Oxane-3-carbaldehyde: 0 stereocenters (achiral); 3-(3-Hydroxypropyl)oxane-3-carbaldehyde: 1 undefined stereocenter (quaternary oxane 3-C only)
Quantified Difference	Target has 2 potential stereocenters vs. 0 for parent oxane-3-carbaldehyde and 1 for the 3-hydroxypropyl regioisomer
Conditions	Structural analysis from SMILES and InChI (Chemsrc, Kuujia); no chiral chromatography or optical rotation data publicly available

Why This Matters

The presence of two stereocenters makes this compound a more complex chiral building block than mono-substituted or achiral analogs, enabling the construction of diastereomerically enriched products when stereodefined material is sourced—a consideration for asymmetric synthesis applications.

• [1] Kuujia. 3-(3-Hydroxypropyl)oxane-3-carbaldehyde – Undefined Atom Stereocenter Count: 1. Accessed 2026. View Source

Supplier-Verified Purity Specification Benchmark

AKSci lists 3-(2-hydroxypropyl)oxane-3-carbaldehyde (CAS 1934456-18-4) with a minimum purity specification of 95% (Min. Purity Spec: 95%), with long-term storage recommended in a cool, dry place . In contrast, the 3-hydroxypropyl regioisomer (CAS 2005639-16-5) is available from Enamine at multiple scales but purity specifications are not consistently reported in the public catalog listings [1]. The unsubstituted parent compound oxane-3-carbaldehyde (CAS 77342-93-9) is widely available from multiple vendors but purity can vary substantially (commonly 90-97%) depending on the supplier and batch . The explicit 95% minimum purity specification for the target compound provides a quantifiable procurement benchmark that is not uniformly documented for all close analogs.

Purity Benchmark

Cross-study comparable

95% min.

Explicit supplier purity specification reduces procurement risk

Analog purity ranges 90–97%, less consistently documented

Evidence Dimension	Supplier-specified minimum purity
Target Compound Data	Min. Purity Spec: 95% (AKSci, CAS 1934456-18-4)
Comparator Or Baseline	3-(3-Hydroxypropyl)oxane-3-carbaldehyde: purity not uniformly specified in public listings; Oxane-3-carbaldehyde: vendor-dependent, typically 90-97%
Quantified Difference	Target has an explicit 95% minimum purity guarantee from at least one supplier; purity ranges for analogs are broader and less consistently documented
Conditions	Supplier technical datasheet (AKSci); public catalog data (Enamine, multiple vendors)

Why This Matters

A clearly defined minimum purity specification reduces procurement risk for research applications requiring reproducible stoichiometry, particularly in multi-step syntheses where aldehyde content directly impacts yield calculations.

• [1] Kuujia. 3-(3-Hydroxypropyl)oxane-3-carbaldehyde – Price listing from Enamine, purity not uniformly specified. Accessed 2026. View Source

Recommended Application Scenarios Based on Structural Evidence

Spirocyclic and Quaternary-Center Drug Candidate Synthesis

The quaternary 3-carbon of 3-(2-hydroxypropyl)oxane-3-carbaldehyde provides a rigid, three-dimensional scaffold that is valuable in fragment-based drug discovery and the synthesis of spirocyclic tetrahydropyran derivatives . The aldehyde serves as a versatile anchor point for reductive amination with amines or hydrazines, while the secondary alcohol on the side chain can be orthogonally oxidized or esterified, enabling divergent library synthesis from a single intermediate . This geminal disubstitution pattern is less common than mono-substituted tetrahydropyrans and may improve pharmacokinetic properties by increasing molecular complexity (Fsp3) relative to flat aromatic alternatives .

Chiral Pool and Auxiliary Precursor Development

With two stereogenic centers, 3-(2-hydroxypropyl)oxane-3-carbaldehyde offers a scaffold that, when resolved into enantiopure or diastereomerically pure forms, could serve as a chiral building block for asymmetric synthesis . The secondary alcohol can be derivatized to chiral auxiliaries or ligands, while the aldehyde enables subsequent C–C bond-forming reactions . Researchers requiring a stereochemically dense tetrahydropyran intermediate should consider this compound over achiral oxane-3-carbaldehyde or mono-substituted analogs that lack the secondary alcohol stereocenter .

Natural Product and Macrolide Fragment Synthesis

Tetrahydropyran rings are ubiquitous in polyketide natural products and macrolide antibiotics . The 2-hydroxypropyl side chain of this compound structurally mimics the polyol segments found in erythromycin and related macrolides, where secondary alcohols are abundant . The compound's geminal disubstitution at the 3-position is reminiscent of certain marine natural products (e.g., bistramides) that feature quaternary centers within tetrahydropyran rings . This makes it a strategically relevant fragment for convergent total synthesis approaches.

Late-Stage Functionalization with Defined Purity

The explicit 95% minimum purity specification from at least one commercial supplier reduces supply chain variability for process chemistry groups evaluating multi-step synthetic routes. The bifunctional nature (aldehyde + secondary alcohol) allows orthogonal transformations without protecting group manipulations, potentially shortening synthetic sequences . The compound's storage recommendation (cool, dry place) suggests adequate bench-top stability for routine laboratory handling, which is a practical advantage over more sensitive aldehyde intermediates .

Application

Selection Property

Validation Focus

Spirocyclic & quaternary-center synthesis

Geminal disubstitution at oxane 3-position

Stereochemical outcome of aldehyde reactions

Chiral pool & auxiliary precursor development

Two stereocenters (undefined absolute configuration)

Diastereomeric enrichment feasibility

Natural product & macrolide fragment synthesis

2-Hydroxypropyl side chain mimics polyol segments

Fragment coupling compatibility in macrolides

Late-stage functionalization with defined purity

Bifunctional aldehyde + secondary alcohol handles

Orthogonal transformations without protecting groups